Cas no 2648929-33-1 ((2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopropanoic acid)

• Product Name: (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopropanoic acid
• CAS No: 2648929-33-1
• MF: C₂₃H₂₆N₂O₅
• MW: 410.462946414948
• CID: 5993887
• PubChem ID: 165478860
• Update Time: 2025-05-21

(2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopropanoic acid
• EN300-1513708
• (2R)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]propanoic acid
• 2648929-33-1

• Inchi： 1S/C23H26N2O5/c1-13(21(26)24-15(3)22(27)28)14(2)25-23(29)30-12-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,13-15,20H,12H2,1-3H3,(H,24,26)(H,25,29)(H,27,28)/t13?,14?,15-/m1/s1
• InChI Key： LKOWHJMERCCOOK-YMAMQOFZSA-N
• SMILES： O(C(NC(C)C(C(N[C@@H](C(=O)O)C)=O)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 410.18417193g/mol
• Monoisotopic Mass: 410.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopropanoic acid

Comprehensive Introduction to (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopropanoic acid (CAS No. 2648929-33-1)

In the realm of organic chemistry and pharmaceutical research, (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopropanoic acid (CAS No. 2648929-33-1) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated as Fmoc-protected amino acid derivative, is a critical intermediate in peptide synthesis and drug development. Its chiral center and Fmoc group make it indispensable for researchers focusing on peptide coupling, solid-phase synthesis, and bioconjugation techniques.

The growing interest in peptide-based therapeutics and targeted drug delivery systems has propelled the demand for high-purity intermediates like 2648929-33-1. Recent advancements in AI-driven drug discovery and computational chemistry have further highlighted the importance of such compounds. Researchers frequently search for terms like "Fmoc-amino acid applications", "CAS 2648929-33-1 synthesis", and "chiral building blocks for peptides", reflecting the compound's relevance in modern scientific inquiries.

One of the standout features of (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopropanoic acid is its role in SPPS (Solid-Phase Peptide Synthesis). The Fmoc group acts as a protective moiety, ensuring selective deprotection during multi-step reactions. This property is crucial for synthesizing complex peptides with high yields and minimal side reactions. Additionally, the compound's methylbutanamido side chain contributes to enhanced stability, making it a preferred choice for peptide library construction and high-throughput screening.

From an industrial perspective, 2648929-33-1 is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory pressures to reduce hazardous waste, manufacturers are exploring eco-friendly routes to produce such intermediates. Questions like "How to optimize Fmoc-amino acid synthesis?" or "CAS 2648929-33-1 solubility in green solvents" are trending in academic and industrial forums, underscoring the need for innovative solutions.

Another hot topic linked to this compound is its potential in personalized medicine. As the pharmaceutical industry shifts toward tailored therapies, the demand for customizable peptide scaffolds has surged. (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidopropanoic acid serves as a versatile building block for designing peptide-drug conjugates and biomarkers, aligning with the rise of precision oncology and immunotherapy research.

In summary, CAS No. 2648929-33-1 represents a cornerstone in peptide chemistry, bridging the gap between academic research and industrial applications. Its compatibility with automated synthesizers, high purity standards, and adaptability to emerging biotechnologies ensures its continued prominence. For researchers and manufacturers alike, understanding its properties and applications is key to unlocking breakthroughs in life sciences and material innovation.